(R)-Dec-9-EN-2-OL

• IUPAC Name: (2R)-dec-9-en-2-ol
• InChI: InChI=1S/C10H20O/c1-3-4-5-6-7-8-9-10(2)11/h3,10-11H,1,4-9H2,2H3/t10-/m1/s1
• InChI Key: JBAYWUMDFPCBDF-SNVBAGLBSA-N
• Canonical SMILES: CC(CCCCCCC=C)O
• Isomeric SMILES: C[C@H](CCCCCCC=C)O
• Molecular Formula: C10H20O
• Molecular Weight: 156.26 g/mol

Description

(R)-Dec-9-EN-2-OL, also known as (R)-9-Decenoic acid, is a naturally occurring fatty acid found in many plants, including the leaves of the laurel tree, oregano, and rosemary. It is a monounsaturated fatty acid with a nine-carbon chain, and is commonly used in the food industry for its flavor and odor characteristics. It is also used in the pharmaceutical industry as an active ingredient in numerous formulations, due to its anti-inflammatory and anti-bacterial properties. In

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